N-(2-fluoro-5-nitrophenyl)pentanamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N-(2-Fluoro-5-nitrophenyl)pentanamide is a substituted aromatic amide characterized by a pentanamide chain attached to a 2-fluoro-5-nitrophenyl group. This compound shares structural motifs with several pharmacologically active derivatives, such as antiparasitic agents (e.g., albendazole derivatives) and sulfonamide-based therapeutics. Key features include:
Properties
Molecular Formula |
C11H13FN2O3 |
|---|---|
Molecular Weight |
240.23g/mol |
IUPAC Name |
N-(2-fluoro-5-nitrophenyl)pentanamide |
InChI |
InChI=1S/C11H13FN2O3/c1-2-3-4-11(15)13-10-7-8(14(16)17)5-6-9(10)12/h5-7H,2-4H2,1H3,(H,13,15) |
InChI Key |
IVVMMUQHQWENHP-UHFFFAOYSA-N |
SMILES |
CCCCC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])F |
Canonical SMILES |
CCCCC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])F |
solubility |
31.8 [ug/mL] |
Origin of Product |
United States |
Comparison with Similar Compounds
N-(4-Methoxyphenyl)Pentanamide (N4MP)
Structural Differences :
- N4MP features a 4-methoxy group instead of 2-fluoro-5-nitro substituents.
- Electronic effects : Methoxy is electron-donating, reducing electrophilicity compared to the target compound.
Pharmacological Properties :
- Anthelmintic activity : N4MP exhibits time-dependent lethality against Toxocara canis larvae (LC₅₀ = 72 µM at 72 hours), comparable to albendazole but with lower cytotoxicity (IC₅₀ > 500 µM in mammalian cells) .
- Drug-likeness : N4MP complies with Lipinski’s rules, has a synthetic accessibility score of 1.34 (vs. 2.58 for albendazole), and penetrates the blood-brain barrier .
Key Contrast :
- The target compound’s nitro group may enhance oxidative stress-mediated antiparasitic activity but increase cytotoxicity risks.
N-(2-Fluoro-5-Nitrophenyl)Acetamide
Structural Differences :
- Shorter acyl chain (acetamide vs. pentanamide).
Implications for the Target Compound :
- The pentanamide chain in the target may improve metabolic stability and target affinity compared to the acetamide analog.
5-Chloro-N-(2-Nitrophenyl)Pentanamide
Structural Differences :
- Chloro substituent at position 5 of the pentanamide chain (vs. fluorine and nitro on the phenyl ring).
Physicochemical Properties :
- Molecular weight : 295.32 g/mol (vs. 282.3 g/mol).
Functional Impact :
- Chlorine’s steric bulk may hinder interactions with enzymatic targets compared to fluorine’s smaller size and electronegativity.
Sulfonamide-Based Pentanamides (e.g., N4-Valeroylsulfadiazine)
Structural Differences :
- Sulfonamide moiety replaces the nitro/fluoro-substituted phenyl group.
Key Contrast :
- The target compound lacks sulfonamide’s hydrogen-bonding capacity, which is critical for binding to bacterial dihydropteroate synthase.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
